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Compound of Interest

Compound Name: Gadobutrol Monohydrate

Cat. No.: B8123258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective assessment of the reproducibility of Gadobutrol-enhanced

Magnetic Resonance Imaging (MRI). By summarizing quantitative data from peer-reviewed

studies, detailing experimental protocols, and visualizing key workflows, this document serves

as a valuable resource for designing and interpreting studies that rely on the consistent

performance of this contrast agent.

Data Presentation: Quantitative Reproducibility and
Comparative Performance
The reproducibility of quantitative MRI measurements is crucial for longitudinal studies and

multi-center clinical trials. While direct test-retest reproducibility data for Gadobutrol is limited in

the literature, intra- and inter-observer variability from a study on cardiac MRI provides valuable

insights into its consistency. Furthermore, numerous intra-individual crossover studies

comparing Gadobutrol to other gadolinium-based contrast agents (GBCAs) offer a basis for

performance comparison.
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Parameter Gadobutrol
Comparator
Agent(s)

Key Findings &
Citations

Intra-observer

Variability (Coefficient

of Variation)

Pre-contrast: 4.5%

(Strain Assessment)

Post-contrast: 22.8%

(Strain Assessment)

N/A

Post-contrast strain

assessment with

Gadobutrol showed

higher intra-observer

variability compared to

pre-contrast

measurements in

cardiac MRI.[1]

Inter-observer

Variability (Coefficient

of Variation)

Pre-contrast: 5.4%

(Strain Assessment)

Post-contrast: 20.9%

(Strain Assessment)

N/A

Similar to intra-

observer variability,

inter-observer

variability in post-

contrast strain

assessment with

Gadobutrol was

higher than pre-

contrast.[1]

Lesion Enhancement

Non-inferior or

superior to

Gadoteridol.

Gadoteridol

In studies on central

nervous system

(CNS) lesions,

Gadobutrol was found

to be non-inferior to

Gadoteridol, and in

some cases, superior

in terms of lesion

contrast

enhancement.[2][3]

Quantitative

Enhancement (QE)

No significant

difference compared

to Gadoteridol.

Gadoteridol An objective analysis

using quantitative

enhancement

software found no

significant differences

in net QE or per-
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region of interest

average QE between

Gadobutrol and

Gadoteridol in patients

with glioblastoma.[4]

Lesion Visualization
Non-inferior to half-

dose Gadopiclenol.
Gadopiclenol

A half-dose of

Gadopiclenol (0.05

mmol/kg) was non-

inferior to a standard

dose of Gadobutrol

(0.1 mmol/kg) for

lesion visualization in

body MRI.[5]

Contrast-to-Noise

Ratio (CNR) & Lesion-

to-Background Ratio

(LBR)

Significantly lower

than Gadobenate

Dimeglumine.

Gadobenate

Dimeglumine

In a study on brain

tumors, Gadobenate

Dimeglumine

demonstrated

significantly greater

CNR and LBR

compared to

Gadobutrol at the

same dose.

Sensitivity &

Specificity (Malignant

Lesion Detection)

Sensitivity: 82.33%

(No significant

difference with

comparator)

Gadobenate

Dimeglumine (81.6%)

In a multicenter breast

cancer study, there

was no significant

difference in the

sensitivity of lesion

detection between

Gadobutrol and

Gadobenate

Dimeglumine.[6]
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Standardized experimental protocols are paramount for ensuring the reproducibility of MRI

studies. The following methodologies are based on protocols cited in intra-individual crossover

comparison studies involving Gadobutrol.

Patient Population and Preparation
Inclusion Criteria: Patients with known or suspected pathologies relevant to the study's focus

(e.g., brain tumors, breast cancer).

Exclusion Criteria: General contraindications to MRI or GBCAs, clinical instability, or

interventions that could alter the target tissue between scans.[6]

Informed Consent: All participants should provide written informed consent.

Imaging Protocol
Scanner: The same MRI scanner and imaging planes should be used for all examinations

within the same patient.[4]

Contrast Agent Administration:

Dosage: A standard dose of 0.1 mmol/kg body weight for Gadobutrol is typically used.[2]

[3][4][5]

Injection: Administered as an intravenous bolus followed by a saline flush.

Imaging Sequences:

Pre- and post-contrast T1-weighted sequences are essential for assessing enhancement.

Common sequences include T1-weighted spin-echo (SE) and gradient-recalled-echo

(GRE).[4]

Sequence parameters (e.g., repetition time, echo time, slice thickness) should be kept

identical across all scans for a given patient.[4]

Washout Period (for Crossover Studies): A sufficient time interval between the administration

of different contrast agents is crucial to avoid carryover effects. A period of 2 to 14 days is

commonly employed.[5][7]
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Data Analysis
Blinded Reading: Radiologists or trained observers evaluating the images should be blinded

to the contrast agent used for each scan to minimize bias.[2]

Quantitative Analysis:

Regions of Interest (ROIs) should be drawn on the target lesions and normal-appearing

tissue to calculate metrics such as signal intensity, CNR, and LBR.

For dynamic contrast-enhanced (DCE) MRI, pharmacokinetic modeling can be used to

derive parameters like Ktrans and ve.

Statistical Analysis:

Appropriate statistical tests should be used to compare quantitative metrics between

different scans or contrast agents.

Bland-Altman analysis and intraclass correlation coefficients (ICC) are valuable for

assessing agreement and reproducibility.[8]
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Mechanism of Action of Gadobutrol in MRI
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Caption: Mechanism of Gadobutrol Enhancement.
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Experimental Workflow for an Intra-individual Crossover
MRI Study

Workflow of an Intra-individual Crossover MRI Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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